Cas no 1228376-15-5 (Ethyl 3-chloro-4-cyanobenzoate)
1228376-15-5 structure
Product Name:Ethyl 3-chloro-4-cyanobenzoate
CAS No:1228376-15-5
MF:C10H8ClNO2
MW:209.629021644592
MDL:MFCD18396038
CID:2146525
Update Time:2023-08-03
Ethyl 3-chloro-4-cyanobenzoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-chloro-4-cyanobenzoate
- YWKJUFOBOSEUFR-UHFFFAOYSA-N
- Ethyl 3-chloro-4-cyanobenzoate
-
- MDL: MFCD18396038
- Inchi: 1S/C10H8ClNO2/c1-2-14-10(13)7-3-4-8(6-12)9(11)5-7/h3-5H,2H2,1H3
- InChI Key: YWKJUFOBOSEUFR-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C=CC(C(=O)OCC)=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 258
- Topological Polar Surface Area: 50.1
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 345.8±27.0 °C at 760 mmHg
- Flash Point: 162.9±23.7 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
Ethyl 3-chloro-4-cyanobenzoate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 3-chloro-4-cyanobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019100139-1g |
Ethyl 3-chloro-4-cyanobenzoate |
1228376-15-5 | 95% | 1g |
$543.78 | 2023-09-03 | |
| Alichem | A019100139-5g |
Ethyl 3-chloro-4-cyanobenzoate |
1228376-15-5 | 95% | 5g |
$1849.88 | 2023-09-03 | |
| TRC | B125545-10mg |
Ethyl 3-Chloro-4-cyanobenzoate |
1228376-15-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B125545-50mg |
Ethyl 3-Chloro-4-cyanobenzoate |
1228376-15-5 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B125545-100mg |
Ethyl 3-Chloro-4-cyanobenzoate |
1228376-15-5 | 100mg |
$ 275.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y1238120-250mg |
ethyl 3-chloro-4-cyanobenzoate |
1228376-15-5 | 95% | 250mg |
$415 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1238120-1g |
ethyl 3-chloro-4-cyanobenzoate |
1228376-15-5 | 95% | 1g |
$900 | 2024-06-06 | |
| abcr | AB459825-250 mg |
Ethyl 3-chloro-4-cyanobenzoate |
1228376-15-5 | 250MG |
€370.90 | 2022-06-02 | ||
| abcr | AB459825-1 g |
Ethyl 3-chloro-4-cyanobenzoate |
1228376-15-5 | 1g |
€860.70 | 2022-06-02 | ||
| Enamine | EN300-153370-0.05g |
ethyl 3-chloro-4-cyanobenzoate |
1228376-15-5 | 95% | 0.05g |
$153.0 | 2023-06-08 |
Ethyl 3-chloro-4-cyanobenzoate Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
1228376-15-5 (Ethyl 3-chloro-4-cyanobenzoate) Related Products
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